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Compound of Interest

Compound Name: NVP-DPP728 dihydrochloride

Cat. No.: B1663710 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of NVP-DPP728 dihydrochloride stock solutions for research purposes. NVP-DPP728 is a

potent and selective dipeptidyl peptidase IV (DPP-IV) inhibitor, a key target in the management

of type 2 diabetes.[1][2][3] Accurate preparation of stock solutions is critical for obtaining

reliable and reproducible experimental results.

Compound Information and Properties
NVP-DPP728 dihydrochloride is an orally active inhibitor of DPP-IV with a Ki (inhibition

constant) of 11 nM and an IC50 of 14 nM.[4][5] It exhibits high selectivity for DPP-IV over other

proteases.[5] Its inhibitory action on DPP-IV prevents the degradation of incretin hormones

such as glucagon-like peptide-1 (GLP-1), leading to enhanced insulin secretion and improved

glucose tolerance.[6]

Quantitative Data Summary

The following table summarizes the key quantitative data for NVP-DPP728 dihydrochloride.
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Parameter Value Reference

Molecular Weight 371.27 g/mol [4][5][7]

Molecular Formula C₁₅H₁₈N₆O·2HCl [4][5][7]

CAS Number 207556-62-5 [8]

Purity ≥97% [5]

Solubility (Water) Soluble to 100 mM [8]

Solubility (DMSO) Soluble to 100 mM

Storage (Solid) -20°C, desiccated [4]

Storage (Solution) -20°C (up to 1 month) [4][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of NVP-DPP728
dihydrochloride. Adjust the quantities as needed for your specific experimental requirements.

Materials:

NVP-DPP728 dihydrochloride powder

Sterile, high-purity dimethyl sulfoxide (DMSO) or sterile, deionized/distilled water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

Optional: Sonicator or water bath (45-60°C)
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Procedure:

Determine the required mass: To prepare a 10 mM stock solution, the required mass of NVP-
DPP728 dihydrochloride can be calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 371.27 g/mol x 1000 = 3.71 mg

Weigh the compound: Carefully weigh the calculated amount of NVP-DPP728
dihydrochloride powder using an analytical balance in a clean, designated weighing area.

Dissolve the compound:

Add the weighed powder to a sterile microcentrifuge tube or vial.

Add the desired volume of solvent (e.g., 1 mL of DMSO or water for a 10 mM solution).

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Aid dissolution (if necessary): If the compound does not readily dissolve, gentle warming in a

water bath (45-60°C) or brief sonication can be used to facilitate dissolution.[8] Avoid

excessive heat to prevent degradation.

Aliquot and store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[4]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and solvent used.

Store the aliquots at -20°C for up to one month.[4][8]

Safety Precautions:
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Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling the compound and solvents.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for NVP-DPP728 dihydrochloride for complete safety

information.

Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing NVP-DPP728 dihydrochloride stock solution.
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Caption: NVP-DPP728 inhibits DPP-IV, increasing active GLP-1 levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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